Cas no 597561-78-9 (4-(1,3-oxazol-2-yl)benzoic acid)

• Product Name: 4-(1,3-oxazol-2-yl)benzoic acid
• CAS No: 597561-78-9
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD11040380
• CID: 1036835
• PubChem ID: 21085871
• Update Time: 2025-05-24

4-(1,3-oxazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Oxazol-2-yl)benzoic acid
• 4-(1,3-oxazol-2-yl)benzoic acid
• 4-Oxazol-2-yl-benzoic acid
• 597561-78-9
• 4-(Oxazol-2-yl)benzoicacid
• SCHEMBL3349308
• MFCD11040380
• AKOS006306010
• DTXSID10610639
• CS-0188383
• 4-Oxazol-2-yl-benzoic acid;4-(Oxazol-2-yl)benzoic acid
• AT25328
• BS-29096
• DA-19138
• XYA56178
• A849084
• AM807329
• NSWZKCPOERCLNH-UHFFFAOYSA-N

• MDL： MFCD11040380
• Inchi： 1S/C10H7NO3/c12-10(13)8-3-1-7(2-4-8)9-11-5-6-14-9/h1-6H,(H,12,13)
• InChI Key： NSWZKCPOERCLNH-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

4-(1,3-oxazol-2-yl)benzoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(1,3-oxazol-2-yl)benzoic acid

4-(1,3-Oxazol-2-yl)benzoic Acid: A Comprehensive Overview

4-(1,3-Oxazol-2-yl)benzoic acid (CAS No. 597561-78-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a benzoic acid moiety with a 1,3-oxazole ring, has garnered attention due to its potential applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, biological activities, and recent advancements related to 4-(1,3-Oxazol-2-yl)benzoic acid, providing a comprehensive understanding of its significance in contemporary research.

The synthesis of 4-(1,3-Oxazol-2-yl)benzoic acid involves a series of well-defined organic reactions. Recent studies have highlighted the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of by-products, making it a sustainable method for large-scale production. Researchers have also explored the use of transition metal catalysts to facilitate key steps in the synthesis process, such as coupling reactions. These advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for this compound in various industries.

From a structural perspective, 4-(1,3-Oxazol-2-yl)benzoic acid exhibits a rigid and planar geometry due to the conjugation between the aromatic rings and the oxazole group. This property is crucial for its interactions with biological targets, as it allows for precise molecular recognition. The compound's solubility in polar solvents and its ability to form hydrogen bonds further contribute to its versatility in different chemical environments. Recent spectroscopic studies have provided deeper insights into its electronic structure, revealing that the oxazole ring plays a pivotal role in modulating the compound's reactivity and stability.

The biological activity of 4-(1,3-Oxazol-2-yl)benzoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. For instance, research published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX)-2. Furthermore, studies conducted on cellular models have shown that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as an anticancer agent.

In addition to its pharmacological applications, 4-(1,3-Oxazol-2-yl)benzoic acid has found utility in materials science. Its ability to form self-assembled monolayers on various substrates has made it a valuable component in the development of advanced sensors and electronic devices. Recent breakthroughs in nanotechnology have leveraged this property to create highly sensitive biosensors capable of detecting trace amounts of analytes in complex matrices.

Looking ahead, the future of 4-(1,3-Oxazol-2-yl)benzoic acid seems bright as researchers continue to uncover new applications and optimize its properties. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical settings and commercial products. Moreover, ongoing investigations into its pharmacokinetics and toxicity profiles will provide critical data for regulatory approval and safe therapeutic use.

In conclusion, 4-(1,3-Oxazol-2-yl)benzoic acid (CAS No. 597561-78-9) stands out as a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a key player in modern scientific research. As our understanding of this compound deepens through continued exploration and innovation, it is poised to make significant contributions to both medicine and technology.